molecular formula C9H10O4 B3055441 2-(Hydroxymethyl)-5-methoxybenzoic acid CAS No. 647844-37-9

2-(Hydroxymethyl)-5-methoxybenzoic acid

Cat. No.: B3055441
CAS No.: 647844-37-9
M. Wt: 182.17 g/mol
InChI Key: ZJJVNQSJXSXQJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Hydroxymethyl)-5-methoxybenzoic acid is a benzoic acid derivative featuring a hydroxymethyl (-CH$2$OH) group at the ortho position (C2) and a methoxy (-OCH$3$) group at the para position (C5) relative to the carboxylic acid moiety. The compound is of interest in medicinal chemistry and materials science, particularly as a precursor for synthesizing bioactive derivatives or polymers .

Properties

CAS No.

647844-37-9

Molecular Formula

C9H10O4

Molecular Weight

182.17 g/mol

IUPAC Name

2-(hydroxymethyl)-5-methoxybenzoic acid

InChI

InChI=1S/C9H10O4/c1-13-7-3-2-6(5-10)8(4-7)9(11)12/h2-4,10H,5H2,1H3,(H,11,12)

InChI Key

ZJJVNQSJXSXQJV-UHFFFAOYSA-N

SMILES

COC1=CC(=C(C=C1)CO)C(=O)O

Canonical SMILES

COC1=CC(=C(C=C1)CO)C(=O)O

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Benzoic Acid Derivatives

5-Methoxy-2-hydroxybenzoic Acid (5-Methoxysalicylic Acid)
  • Structure : Differs from the target compound by replacing the hydroxymethyl group with a hydroxyl (-OH) at C2.
  • Properties : The absence of the hydroxymethyl group reduces steric hindrance, increasing acidity (pKa ~2.8) compared to the target compound.
  • Applications : Isolated from Primula veris (cowslip), it exhibits antimicrobial and anti-inflammatory activity .
5-Bromo-2-methoxybenzoic Acid
  • Structure : Substitutes the hydroxymethyl group with bromine at C2.
  • Synthesis : Prepared via alkylation of 5-bromosalicylic acid with iodomethane under basic conditions .
  • Applications : Serves as an intermediate in antibacterial agents (e.g., benzothiazole amides) due to its electron-withdrawing bromine enhancing electrophilic reactivity .
4-(Hydroxymethyl)-3-methoxybenzoic Acid
  • Structure : Hydroxymethyl and methoxy groups at C4 and C3, respectively.
  • Properties : Altered substitution pattern reduces hydrogen-bonding capacity compared to the target compound, affecting solubility.

Functional Group Modifications

2-(Hydroxymethyl)-5-methylbenzoic Acid
  • Structure : Methoxy replaced with methyl (-CH$_3$) at C4.
  • Toxicity : Safety data indicate moderate toxicity (LD$_{50}$ >2000 mg/kg in rats), suggesting alkyl substituents may reduce bioavailability compared to methoxy derivatives .
N-(4-(Benzo[d]thiazol-2-ylthio)-3-chlorophenyl)-3,5-dibromo-2-methoxybenzamide
  • Structure : Benzamide derivative of 5-bromo-2-methoxybenzoic acid.
  • Bioactivity : Demonstrates potent antibiofilm activity against Gram-positive bacteria, highlighting the importance of methoxy groups in enhancing target binding .

Physicochemical and Spectral Comparisons

Compound Molecular Formula Molecular Weight (g/mol) Key Spectral Data (HRMS) Key Applications
2-(Hydroxymethyl)-5-methoxybenzoic acid C$9$H${10}$O$_5$ 198.18 [M+Na]$^+$: 221.0521 (calc) Drug intermediates, polymers
5-Methoxysalicylic acid C$8$H$8$O$_4$ 168.14 [M+H]$^+$: 169.0495 (obs) Antimicrobial agents
5-Bromo-2-methoxybenzoic acid C$8$H$7$BrO$_3$ 231.04 [M+H]$^+$: 232.9601 (obs) Antibacterial synthesis

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.